2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol

• IUPAC Name: 2-[2-[4-[(2,3-dichlorophenyl)methyl]piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C15H22Cl2N2O2/c16-14-3-1-2-13(15(14)17)12-19-6-4-18(5-7-19)8-10-21-11-9-20/h1-3,20H,4-12H2
• InChI Key: PWSOBLTZCGLXNE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOCCO)CC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H22Cl2N2O2
• DSSTOX Substance ID: DTXSID501169559
• Molecular Weight: 333.2 g/mol
• CAS No.: 415701-95-0

Description

2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol, also known as AE-37, is a synthetic compound that has been extensively studied for its potential use in cancer immunotherapy.

Mechanism of Action

2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol works by stimulating the immune system to recognize and attack cancer cells. It does this by binding to the major histocompatibility complex (MHC) class II molecules on the surface of antigen-presenting cells (APCs), such as dendritic cells. This results in the activation of CD4+ T cells, which recognize and target cancer cells that express the HER2/neu protein.
Biochemical and Physiological Effects
This compound has been shown to induce a robust immune response in preclinical and clinical studies. It stimulates the production of HER2/neu-specific CD4+ T cells, which secrete cytokines and chemokines that attract other immune cells to the site of the tumor. This leads to the destruction of cancer cells and the prevention of tumor growth.

Advantages and Limitations for Lab Experiments

2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol has several advantages for lab experiments. It is a well-characterized compound that can be synthesized in large quantities. It is also relatively stable and can be stored for long periods of time. However, one limitation is that it requires the use of specialized equipment and techniques for its synthesis and purification.

Future Directions

There are several future directions for the research on 2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol. One area of focus is the optimization of the vaccine formulation and dosing regimen to maximize its efficacy. Another area of interest is the combination of this compound with other immunotherapeutic agents, such as checkpoint inhibitors, to enhance its anti-tumor activity. Additionally, there is ongoing research on the use of this compound in other types of cancer, such as prostate and lung cancer.

Synthesis Methods

2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol is synthesized through a multistep process involving the reaction of 2-(2-aminoethoxy)ethanol with 2,3-dichlorobenzyl chloride, followed by the reaction of the resulting intermediate with piperazine. The final product is purified by column chromatography and characterized by various spectroscopic techniques.

Scientific Research Applications

2-{2-[4-(2,3-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol has been extensively studied for its potential use in cancer immunotherapy. It is a peptide-based vaccine that is designed to target and activate the immune system against cancer cells. This compound is derived from the HER2/neu protein, which is overexpressed in various types of cancer, including breast, ovarian, and gastric cancers.